Cas no 59333-79-8 (rac 4-Hydroxydebrisoquine-13C,15N2 Hemisulfate)

• Product Name: rac 4-Hydroxydebrisoquine-13C,15N2 Hemisulfate
• CAS No: 59333-79-8
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 57406
• PubChem ID: 107669
• Update Time: 2025-10-20

rac 4-Hydroxydebrisoquine-13C,15N2 Hemisulfate Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxydebrisoquine
• 4-Hydroxy-3,4-dihydro-1H-isoquinoline-2-carboxamidine
• rac 4-Hydroxydebrisoquine-13C,15N2 Hemisulfate
• 1,2,3,4-Tetrahydro-4-hydroxyisoquinoli
• 2-Amidino-4-hydroxy-1,2,3,4-tetrahydro-isochinolin
• 2-amidino-4-hydroxy-1,2,3,4-tetrahydroisoquinoline
• 2-Carbamimidoyl-4-hydroxy-1,2,3,4-tetrahydroisochinolin
• 3,4-Dihydro-4-hydroxy-2(1H)-isoquinolinecarbimide amide
• 3,4-Dihydro-4-hydroxyisoquinoline-2(1H)-carboxamidine
• 4-Hydroxy-3,4-dihydro-2(1H)-isoquinolinecarbimide amide
• 4-Hydroxy-3,4-dihydroisoquinoline-2(1H)-carbimide amide
• 4-hydroxy-3,4-dihydro-1H-isoquinoline-2-carboximidamide
• 3,4-dihydro-4-hydroxy-2(1H)-Isoquinolinecarboximidamide
• DTXSID90866753
• Q27132813
• CHEBI:63800
• 4-hydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboximidamide
• N-BOC-3-hydroxymethylmorpholine
• AKOS006274953
• CHEMBL1710849
• FT-0692508
• 4-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide
• 4 hydroxy debrisoquine
• 4-Hydroxydebrisoquin
• SCHEMBL11720799
• NCGC00165937-01
• 2(1H)-Isoquinolinecarboximidamide, 3,4-dihydro-4-hydroxy-
• 4-Hydroxy-3,4-dihydro-2(1H)-isoquinolinecarboximidamide
• Ro 03,7594
• 59333-79-8
• (+/-)4-Hydroxydebrisoquin
• Ro 37594
• NS00115998
• 3,4-Dihydro-4-hydroxy-2(1H)-isoquinolinecarboximidamide-13C,15N2 Hemisulfate;

• Inchi： 1S/C10H13N3O/c11-10(12)13-5-7-3-1-2-4-8(7)9(14)6-13/h1-4,9,14H,5-6H2,(H3,11,12)
• InChI Key： AKFURXZANOMQBD-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2CN(C(=N)N)C1

Computed Properties

• Exact Mass: 191.10600
• Monoisotopic Mass: 191.105862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 73.3

Experimental Properties

• Density: 1.38
• Boiling Point: 374.2°C at 760 mmHg
• Flash Point: 180.1°C
• Refractive Index: 1.679
• PSA: 73.34000
• LogP: 1.16700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on rac 4-Hydroxydebrisoquine-13C,15N2 Hemisulfate

Recent Advances in the Study of rac 4-Hydroxydebrisoquine-13C,15N2 Hemisulfate (CAS: 59333-79-8)

The compound rac 4-Hydroxydebrisoquine-13C,15N2 Hemisulfate (CAS: 59333-79-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its role as a stable isotope-labeled metabolite of debrisoquine. Recent studies have focused on its applications in drug metabolism research, particularly in understanding the cytochrome P450 2D6 (CYP2D6) enzyme's activity, which is crucial for personalized medicine and pharmacogenomics.

One of the key findings in recent literature highlights the use of rac 4-Hydroxydebrisoquine-13C,15N2 Hemisulfate as an internal standard in liquid chromatography-mass spectrometry (LC-MS) assays. This application ensures accurate quantification of debrisoquine and its metabolites in biological samples, thereby enhancing the reliability of pharmacokinetic and pharmacodynamic studies. The isotopic labeling (13C,15N2) provides a distinct mass shift, enabling precise detection and minimizing interference from endogenous compounds.

Another notable advancement is the exploration of this compound in metabolic phenotyping. Researchers have utilized rac 4-Hydroxydebrisoquine-13C,15N2 Hemisulfate to investigate inter-individual variability in CYP2D6 activity, which is known to influence the efficacy and toxicity of numerous drugs, including antidepressants, antipsychotics, and beta-blockers. These studies underscore the compound's utility in bridging the gap between laboratory research and clinical applications.

In addition to its analytical applications, recent synthetic chemistry efforts have optimized the production of rac 4-Hydroxydebrisoquine-13C,15N2 Hemisulfate, ensuring high purity and yield. These improvements are critical for meeting the growing demand in both academic and industrial research settings. Furthermore, the compound's stability under various storage conditions has been validated, making it a reliable reagent for long-term studies.

Looking ahead, the integration of rac 4-Hydroxydebrisoquine-13C,15N2 Hemisulfate into high-throughput screening platforms and its potential use in biomarker discovery are promising avenues for future research. As the field of precision medicine continues to evolve, this compound is poised to play a pivotal role in advancing our understanding of drug metabolism and individual therapeutic responses.